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Rosabulin Profile and Antitumor Activity

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Rosabulin

CAS No.: 501948-05-6

Cat. No.: S548484

Rosabulin is a potent, orally active small molecule that inhibits microtubule assembly, leading to cell cycle
arrest and demonstrating broad-spectrum antitumor activity [1] [2] [3]. The following table summarizes its

core characteristics and spectrum of activity.

Attribute Description
Drug Type Small molecule [4]
Mechanism of Action Microtubule inhibitor; binds to tubulin and suppresses microtubule

assembly [1] [2]

Main Target Tubulin [2]

Broad-Spectrum Active against a wide range of cancer cell lines, including leukemia,
Antitumor Activity lymphoma, breast cancer, colon cancer, and uterine cancer [2]

MDR (Multi-Drug Active against tumor cell lines expressing moderate to high levels of P-
Resistance) Profile glycoprotein (non-MDR phenotype) [1] [2]

Primary Biochemical Inhibition of microtubule assembly [1]

Function

Cellular Outcome Arrest of the cell cycle [1]
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Quantitative Activity Data

The potency of Resabulin has been demonstrated across various cancer cell lines and in vivo models, as

shown in the table below.

Model System Experimental Findings & Activity Notes

In Vitro Anti- ICso values in the nanomolar (nM) range [1] [2] Tested against blood and

proliferative solid tumor cell lines [2]

Activity

In Vivo Activity Exhibited activity in several murine tumors and Effective via both oral and
human tumor xenograft models, including drug- intravenous administration
resistant tumors [1] [2] [2]

Experimental Protocols for Reference

The following methodologies are derived from experiments cited in the reference materials and can serve as

a protocol guide [2].

In Vitro Anti-proliferation Assay

e Purpose: To evaluate the compound's ability to inhibit the proliferation of various cancer cell lines.
o Key Steps:
o Cell Culture: Maintain a panel of cancer cell lines (e.g., leukemia, lymphoma, breast, colon,
uterine) in appropriate culture media.
o Compound Treatment: Treat cells with Rosabulin across a range of concentrations.
o Incubation & Measurement: Incubate for a defined period and use a standard cell viability
assay (e.g., MTT, ATP-lite) to measure the number of viable cells.
o Data Analysis: Calculate ICso values (the concentration that causes 50% inhibition of cell
proliferation) from the dose-response curves.

In Vivo Efficacy Study in Xenograft Models
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e Purpose: To assess the antitumor efficacy of Rosabulin in a live animal model.
o Key Steps:
o Model Establishment: Implant human tumor cells into immunodeficient mice to establish
xenograft models.
o Grouping & Dosing: Randomize mice into control and treatment groups. Administer
Rosabulin via the desired route (oral or intravenous) at predetermined doses and schedules.
o Tumor Monitoring: Measure tumor volumes regularly with calipers.
o Data Analysis: Compare the tumor growth in the treatment groups against the control group to
evaluate efficacy. Track animal body weight as an indicator of compound toxicity.

Mechanism of Action Workflow

The diagram below illustrates the established mechanism of action for Resabulin and its cellular

consequences.
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Diagram 1: Proposed mechanism of action of Rosabulin, depicting its dual anti-tumor effects via direct

action on tumor cells and disruption of tumor vasculature [1] [2].
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Research Status and Considerations

¢ Clinical Development Status: Rosabulin has reached Phase 1 clinical trials for indications
including Acute Myeloid Leukemia, various lymphomas, and Advanced Malignant Solid Neoplasms
[4]. Its highest development phase is currently listed as "Pending Phase 1" [4].

o Key Property: Its activity against multi-drug resistant cell lines makes it a particularly interesting
candidate for further research [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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